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Compound of Interest

4-Methyl-3-nitropyridine
Compound Name:
hydrochloride

Cat. No.: B1590557

An In-Depth Technical Guide to the Chemical Properties and Applications of 4-Methyl-3-
nitropyridine Hydrochloride

Abstract

4-Methyl-3-nitropyridine hydrochloride is a pivotal heterocyclic intermediate, extensively
utilized by researchers in the fields of pharmaceutical and agrochemical synthesis. Its unique
molecular architecture, featuring an electron-deficient pyridine ring substituted with a methyl
and a nitro group, provides a versatile platform for constructing complex molecular targets. This
guide offers a comprehensive exploration of its core chemical properties, synthesis, reactivity,
and applications. We delve into the rationale behind experimental choices, provide validated
protocols for its synthesis and key transformations, and present a detailed analysis of its
physicochemical characteristics. This document is intended to serve as a technical resource for
scientists and drug development professionals, enabling them to fully leverage the synthetic
potential of this valuable building block.

Introduction to Substituted Nitropyridines

Pyridine-based ring systems are a cornerstone of medicinal chemistry, recognized as a
"privileged structural motif" in drug design due to their prevalence in FDA-approved
therapeutics.[1] Among the vast landscape of pyridine derivatives, nitropyridines command
special attention. The introduction of a strongly electron-withdrawing nitro group profoundly
alters the electronic landscape of the pyridine ring, deactivating it towards electrophilic
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substitution while simultaneously activating it for nucleophilic attack. This altered reactivity
makes nitropyridines powerful and versatile precursors for a wide array of functionalized
heterocycles with diverse biological activities, including antitumor, antiviral, and anti-
neurodegenerative properties.[1]

4-Methyl-3-nitropyridine hydrochloride emerges as a particularly useful intermediate within
this class. The strategic placement of the methyl and nitro groups, combined with the enhanced
agueous solubility and stability conferred by hydrochloride salt formation, makes it an ideal
starting material for multi-step synthetic campaigns aimed at producing novel active
pharmaceutical ingredients (APIs) and agrochemicals.[2]

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is
fundamental to its effective application. The hydrochloride salt form of 4-methyl-3-nitropyridine
presents distinct advantages over its free base, primarily in solubility and handling.

Compound Identification and Physical Data

The key identifiers and physical properties of 4-Methyl-3-nitropyridine hydrochloride and its
corresponding free base are summarized below.
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4-Methyl-3- 4-Methyl-3-
Property nitropyridine nitropyridine (Free Reference(s)
Hydrochloride Base)
4-methyl-3-
_ o 4-methyl-3-
IUPAC Name nitropyridine;hydrochl ) o
_ nitropyridine
oride
3-Nitro-4-picoline ) o
Synonyms ) 3-Nitro-4-picoline
hydrochloride
CAS Number 856835-53-5 5832-44-0 [3]
Molecular Formula CeH7CIN202 CeHeN202 [415]
Molecular Weight 174.58 g/mol 138.12 g/mol [2][5]
White to light yellow White to light yellow
Appearance ] ] ] o
crystalline solid solid or liquid
Melting Point Not specified 24-28 °C
Flash Point Not specified 95.9 °Cto 108.3 °C

Solubility Profile

Salt formation is a cornerstone strategy in pharmaceutical development to enhance the

agueous solubility of parent compounds. This principle is clearly demonstrated when

comparing 4-methyl-3-nitropyridine to its hydrochloride salt. The ionic nature of the salt

facilitates favorable interactions with polar solvents like water.

4-Methyl-3- 4-Methyl-3-
Solvent nitropyridine nitropyridine (Free Reference(s)

Hydrochloride Base)

] Poorly soluble (~2.54
Water High / Complete [2]
mg/mL)

Methanol Soluble Good solubility
Ethanol Soluble Good solubility
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Stability

The stability of 4-Methyl-3-nitropyridine hydrochloride is influenced by pH and temperature.

» pH-Dependent Stability: The compound shows optimal stability in mildly acidic to neutral
agueous solutions. Under strongly acidic conditions (pH < 3), the pyridine nitrogen is fully
protonated to the pyridinium cation, which is generally stable. However, in related
chloronitropyridines, prolonged exposure to aqueous acid can lead to hydrolysis.[6]

o Thermal Stability: While specific data for this compound is limited, related nitropyridines
typically undergo thermal decomposition at temperatures exceeding 300°C, initiated by the
degradation of the nitro group.

Spectroscopic Profile (of Free Base)

Spectroscopic data is crucial for reaction monitoring and quality control. The following data
pertains to the free base, 4-methyl-3-nitropyridine.

Technique Key Data Points Reference(s)

Spectra available in literature
13C NMR [7]
databases.

GC-MS NIST library entry: 136027. [7]

FTIR spectra available in
IR Spectra _ [7]
literature databases.

FT-Raman spectra available in
Raman Spectra ] [7]
literature databases.

Synthesis and Purification

The most direct and common synthetic route to 4-methyl-3-nitropyridine originates from the
commercially available precursor, 4-methylpyridine (also known as 4-picoline). The synthesis
involves the regioselective nitration of the pyridine ring, followed by conversion to the
hydrochloride salt to facilitate purification and improve handling characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-3-nitropyridine hydrochloride chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590557#4-methyl-3-nitropyridine-hydrochloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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